Cas no 57105-50-7 ((S)-2-(2-(1H-Indol-3-yl)acetamido)-3-phenylpropanoic acid)

• Product Name: (S)-2-(2-(1H-Indol-3-yl)acetamido)-3-phenylpropanoic acid
• CAS No: 57105-50-7
• Molecular Formula: C₁₉H₁₈N₂O₃
• Molecular Weight: 322.35782
• MDL: MFCD00075336
• CID: 57073
• PubChem ID: 329818104

(S)-2-(2-(1H-Indol-3-yl)acetamido)-3-phenylpropanoic acid Properties

Names and Identifiers

• (S)-2-(2-(1H-Indol-3-yl)acetamido)-3-phenylpropanoic acid
• Indole-3-acetyl-L-phenylalanine
• N-(3-Indolylacetyl)-L-phenylalanine
• IAA-L-PHE
• Indolylacetyl Phenylalanine
• N-3-INDOLEACETAL-L-PHENYLALANINE
• N-3-INDOLYACETYL-L-PHENYLALANINE

• MDL： MFCD00075336
• InChIKey： BUGQHORRADGONS-KRWDZBQOSA-N
• Inchi： 1S/C19H18N2O3/c22-18(11-14-12-20-16-9-5-4-8-15(14)16)21-17(19(23)24)10-13-6-2-1-3-7-13/h1-9,12,17,20H,10-11H2,(H,21,22)(H,23,24)/t17-/m0/s1
• SMILES： O=C(O)[C@@H](NC(CC1=CNC2=CC=CC=C12)=O)CC3=CC=CC=C3

Computed Properties

• Exact Mass: 322.13200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Heavy Atom Count: 24
• Complexity: 448
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 2.91340
• PSA: 82.19000
• Melting Point: 154-156 °C (lit.)
• Color/Form: Not available
• Solubility: Not available
• Specific Rotation: 36 º (c=3, EtOH)

(S)-2-(2-(1H-Indol-3-yl)acetamido)-3-phenylpropanoic acid Security Information

• WGK Germany：3
• Safety Instruction： 45
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： 25
• Signal Word：Warning

(S)-2-(2-(1H-Indol-3-yl)acetamido)-3-phenylpropanoic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%